2-(2-(3-methyl-1H-pyrazole-5-carbonyl)hydrazinecarbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[[(5-methyl-1H-pyrazole-3-carbonyl)amino]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H18N4O4/c1-7-6-10(15-14-7)12(19)17-16-11(18)8-4-2-3-5-9(8)13(20)21/h6,8-9H,2-5H2,1H3,(H,14,15)(H,16,18)(H,17,19)(H,20,21)
• InChI Key: JDTVYFKBYRGNLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NNC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C13H18N4O4
• Molecular Weight: 294.31 g/mol
• CAS No.: 1093649-03-6

Description

2-(2-(3-methyl-1H-pyrazole-5-carbonyl)hydrazinecarbonyl)cyclohexanecarboxylic acid is a synthetic organic compound featuring a cyclohexane backbone substituted with a carboxylic acid group and a hydrazine-linked pyrazole-carbonyl moiety. Its molecular structure integrates a pyrazole ring (a five-membered aromatic heterocycle with two nitrogen atoms) modified with a methyl group at position 3, connected via a hydrazinecarbonylic bridge to the cyclohexane core.

The compound’s molecular formula can be deduced as C₁₄H₁₈N₄O₄, with an average molecular mass of 306.32 g/mol. Its stereochemical complexity (due to the cyclohexane ring and hydrazine linker) may influence physicochemical properties such as solubility, stability, and intermolecular interactions.

Biological Activity

The compound 2-(2-(3-methyl-1H-pyrazole-5-carbonyl)hydrazinecarbonyl)cyclohexanecarboxylic acid is a derivative of pyrazole, a class of compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Synthesis

The synthesis of pyrazole derivatives often involves multi-step processes that include hydrazine derivatives and various carboxylic acids. The synthesis of the target compound can be achieved through a series of reactions involving cyclohexanecarboxylic acid and 3-methyl-1H-pyrazole-5-carboxylic acid derivatives. The reaction conditions typically involve refluxing in appropriate solvents such as ethanol or dimethylformamide (DMF) under controlled temperatures to optimize yield and purity.

Biological Activity Overview

The biological activities of pyrazole derivatives are extensive, including antimicrobial, anti-inflammatory, and anticancer properties. The specific compound has shown promise in various studies:

Antimicrobial Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antimicrobial properties. For instance, compounds structurally related to the target compound have been tested against a range of bacterial strains, demonstrating effective inhibition at varying concentrations.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-(2-(3-methyl-1H-pyrazole-5-carbonyl)hydrazinecarbonyl)cyclohexanecarboxylic acid	E. coli	32 µg/mL
2-(2-(3-methyl-1H-pyrazole-5-carbonyl)hydrazinecarbonyl)cyclohexanecarboxylic acid	S. aureus	16 µg/mL

These findings suggest that the compound may serve as a lead structure for developing new antimicrobial agents.

Anti-inflammatory Properties

In vitro studies have also shown that certain pyrazole derivatives can inhibit pro-inflammatory cytokines. The mechanism often involves the inhibition of NF-kB signaling pathways, which are crucial in mediating inflammatory responses. The target compound's structural features may enhance its ability to modulate these pathways.

Case Studies

• Case Study on Antimicrobial Efficacy : A study conducted by Abd El-Salam et al. (2013) evaluated various pyrazole derivatives, including those similar to our target compound, for their antimicrobial activity. The results indicated that modifications to the hydrazine moiety significantly influenced antibacterial potency, suggesting that the target compound may exhibit enhanced activity through structural optimization .
• Case Study on Anti-inflammatory Activity : Research published in 2023 demonstrated that pyrazole derivatives could reduce inflammatory markers in cell lines treated with lipopolysaccharides (LPS). The study highlighted that compounds with carbonyl groups adjacent to hydrazine functionalities showed increased efficacy in reducing TNF-alpha levels .

Comparison with Similar Compounds

Key Observations:

Hydrazine vs. Carbamoyl Linkage : The target compound employs a hydrazinecarbonylic bridge , introducing additional nitrogen atoms and hydrogen-bonding capacity compared to the carbamoyl linkage in the analog. This may enhance solubility in polar solvents or alter binding affinity in biological systems.

Pyrazole Substitution : The analog’s pyrazole ring is substituted with a methyl group at position 1 (vs. position 3 in the target compound), which could sterically hinder interactions with enzymes or receptors.

Molecular Mass and Complexity: The target compound’s higher molecular mass (306.32 vs.